Cas no 103526-67-6 (4,7-Difluoroquinoline)

• Product Name: 4,7-Difluoroquinoline
• CAS No: 103526-67-6
• MF: C₉H₅F₂N
• MW: 165.139508962631
• CID: 4822272
• Update Time: 2025-05-24

4,7-Difluoroquinoline Chemical and Physical Properties

Names and Identifiers

• 4,7-Difluoroquinoline
• Quinoline, 4,7-difluoro-

• Inchi： 1S/C9H5F2N/c10-6-1-2-7-8(11)3-4-12-9(7)5-6/h1-5H
• InChI Key： VCADDLPEDCZOQX-UHFFFAOYSA-N
• SMILES： FC1C=CN=C2C=C(C=CC2=1)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 163
• XLogP3: 2.5
• Topological Polar Surface Area: 12.9

Additional information on 4,7-Difluoroquinoline

4,7-Difluoroquinoline: A Comprehensive Overview

CAS No. 103526-67-6, commonly referred to as 4,7-Difluoroquinoline, is a heterocyclic aromatic compound that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound belongs to the quinoline family, which is a bicyclic structure consisting of a benzene ring fused with a pyridine ring. The presence of two fluorine atoms at the 4 and 7 positions introduces unique electronic and steric properties, making it a valuable molecule for various applications.

The synthesis of 4,7-Difluoroquinoline typically involves multi-step processes that combine traditional organic synthesis techniques with modern catalytic methods. Recent advancements in catalytic fluorination have enabled more efficient and selective routes to this compound. For instance, researchers have employed transition metal catalysts, such as palladium or copper complexes, to achieve site-selective fluorination of quinoline derivatives. These methods not only enhance the yield but also improve the purity of the final product, which is critical for its application in sensitive areas like drug discovery.

In terms of physical and chemical properties, 4,7-Difluoroquinoline exhibits a melting point of approximately 180°C and is sparingly soluble in water but highly soluble in organic solvents like dichloromethane and acetonitrile. Its UV-Vis spectrum shows strong absorption bands in the visible region due to the conjugated π-system within the quinoline framework. The fluorine atoms at positions 4 and 7 further modulate the electronic properties, leading to enhanced fluorescence quantum yields compared to unsubstituted quinoline.

The applications of 4,7-Difluoroquinoline span across multiple disciplines. In pharmacology, it serves as a building block for developing potential drug candidates targeting various diseases. Recent studies have highlighted its role as a lead compound in anti-cancer drug development. For example, researchers have demonstrated that derivatives of 4,7-Difluoroquinoline exhibit selective cytotoxicity against cancer cells by inhibiting key enzymes involved in cell proliferation.

In materials science, 4,7-Difluoroquinoline has been explored as a component in organic light-emitting diodes (OLEDs) due to its high fluorescence efficiency and thermal stability. The fluorine substituents enhance the molecule's stability under high-energy conditions, making it suitable for use in advanced display technologies. Additionally, its ability to form stable charge transfer complexes with electron-deficient partners has opened avenues for its application in organic photovoltaics.

Recent research has also focused on the environmental impact and degradation pathways of 4,7-Difluoroquinoline. Studies indicate that under UV irradiation or microbial action, the compound undergoes hydrolysis to form less toxic byproducts. This understanding is crucial for assessing its safety profile and ensuring sustainable practices in its production and use.

In conclusion, CAS No. 103526-67-6, or 4,7-Difluoroquinoline, stands out as a versatile compound with promising applications across diverse fields. Its unique chemical properties and recent advancements in synthesis and application techniques position it as a valuable asset in modern scientific research.